Cas no 2655-37-0 (1-butyl-3,5-dimethyl-1H-pyrazole)

1-butyl-3,5-dimethyl-1H-pyrazole structure
2655-37-0 structure
Product Name:1-butyl-3,5-dimethyl-1H-pyrazole
CAS No:2655-37-0
MF:C9H16N2
MW:152.236742019653
CID:1427530
PubChem ID:573083
Update Time:2025-04-20

1-butyl-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 1-butyl-3,5-dimethyl-
    • 1-butyl-3,5-dimethylpyrazole
    • 1-butyl-3,5-dimethyl-1H-pyrazole
    • 2655-37-0
    • AKOS003673735
    • CHDNZIRREFRIJW-UHFFFAOYSA-N
    • DTXSID60341441
    • 1-Butyl-3,5-dimethyl-1H-pyrazole #
    • EN300-1300919
    • 3,5-Dimethyl-1-butylpyrazole
    • SCHEMBL6114764
    • Q63392313
    • Inchi: 1S/C9H16N2/c1-4-5-6-11-9(3)7-8(2)10-11/h7H,4-6H2,1-3H3
    • InChI Key: CHDNZIRREFRIJW-UHFFFAOYSA-N
    • SMILES: N1(C(C)=CC(C)=N1)CCCC

Computed Properties

  • Exact Mass: 152.13148
  • Monoisotopic Mass: 152.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82

1-butyl-3,5-dimethyl-1H-pyrazole Pricemore >>

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